Cas no 317833-55-9 (1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE)

• Product Name: 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• CAS No: 317833-55-9
• MF: C₂₇H₂₆F₂N₂O₂
• MW: 448.504354000092
• CID: 5270224
• Update Time: 2025-05-19

1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• 1-[(4-tert-butylphenyl)methyl]-4-(2,6-difluorobenzoyl)-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C27H26F2N2O2/c1-17-25(32)30(16-18-12-14-19(15-13-18)27(2,3)4)22-10-5-6-11-23(22)31(17)26(33)24-20(28)8-7-9-21(24)29/h5-15,17H,16H2,1-4H3
• InChI Key： XWPBPSAZLMKSPR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C(C)(C)C)C=C2)C2=C(C=CC=C2)N(C(=O)C2=C(F)C=CC=C2F)C(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE

Professional Introduction to Compound with CAS No 317833-55-9 and Product Name: 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE

The compound identified by the CAS number 317833-55-9 and the product name 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the class of quinolinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of tert-butyl, difluorobenzoyl, and methyl substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

Recent studies have highlighted the importance of quinolinone derivatives in the development of novel pharmaceutical agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE suggests that it may interact with biological targets in a manner that could lead to therapeutic benefits. For instance, the tert-butyl group can enhance lipophilicity, improving membrane permeability and thus bioavailability, while the difluorobenzoyl moiety may contribute to metabolic stability and binding affinity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex framework of the molecule. The introduction of the methyl group at the 3-position of the quinolinone ring further refines its pharmacological profile by influencing electronic distribution and steric hindrance around the active site.

In terms of biological activity, preliminary in vitro studies have demonstrated promising results. The compound has shown potential in inhibiting certain enzymes associated with inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its interaction with DNA-binding proteins has been explored, suggesting possible applications in oncology. The 2(1H)-quinoxalinone core is known for its ability to form hydrogen bonds with biological targets, which enhances binding specificity and efficacy.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The presence of two fluorine atoms at the 2 and 6 positions of the benzoyl group in this compound (2,6-DIFLUOROBENZOYL) is particularly noteworthy. Fluorine substitution often enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Furthermore, fluorine atoms can modulate electronic properties, leading to improved binding affinity to biological targets. This feature has been widely exploited in drug design to optimize pharmacokinetic profiles.

Current research trends indicate that quinolinone derivatives are being increasingly explored for their potential in treating neurodegenerative disorders. The structural motif of 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE aligns well with this trend. Studies have suggested that quinolinones can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents in this compound may enhance its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

The development of novel synthetic routes for complex molecules like this one is an ongoing challenge in organic chemistry. Researchers are continuously seeking innovative methods to improve yield, reduce costs, and minimize environmental impact. Green chemistry principles are being increasingly integrated into synthetic protocols to ensure sustainability. For instance, catalytic processes that use recyclable catalysts or solvent-free reactions can significantly reduce waste generation.

Computational chemistry has also played a pivotal role in understanding the structure-activity relationships (SAR) of quinolinone derivatives. Molecular modeling techniques allow researchers to predict how different substituents will affect binding affinity and metabolic stability before conducting expensive experimental trials. This approach has accelerated the discovery process and led to more efficient drug development pipelines.

The potential applications of 1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOLOYL)-3-METHYLDIHYDRO-2(1H)-QUINOXALINONE extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in materials science and agrochemicals. For example, quinolinone derivatives have been investigated for their ability to act as photosensitizers or catalysts in various industrial processes.

In conclusion,1-[4-(TERT-BUTYL)BENZYL]-4-(2,6-DIFLUOROBENZOLOYL)-3-METHYLDIHYDRO-2(1H)-QUINOXALINONE (CAS No 317833-55-9) represents a significant advancement in chemical biology and pharmaceutical research. Its structural complexity and diverse functional groups make it a versatile molecule with potential applications across multiple fields. Ongoing research is expected to uncover further insights into its biological activities and therapeutic potential.